Cas no 61187-17-5 (Naphthalene, 2-(chloromethyl)-6-methyl-)

• Product Name: Naphthalene, 2-(chloromethyl)-6-methyl-
• CAS No: 61187-17-5
• MF: C₁₂H₁₁Cl
• MW: 190.668742418289
• CID: 489280
• PubChem ID: 13301557
• Update Time: 2025-04-23

Naphthalene, 2-(chloromethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(chloromethyl)-6-methyl-
• 2-(chloromethyl)-6-methylnaphthalene
• 61187-17-5
• QYBVEXZFJDQANE-UHFFFAOYSA-N
• 2-chloromethyl-6-methylnaphthalene
• SCHEMBL11815592
• DTXSID70535713
• 2-chloromethyl 6-methylnaphthalene

• Inchi： 1S/C12H11Cl/c1-9-2-4-12-7-10(8-13)3-5-11(12)6-9/h2-7H,8H2,1H3
• InChI Key： QYBVEXZFJDQANE-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=C(C)C=CC2=C1

Computed Properties

• Exact Mass: 190.05503
• Monoisotopic Mass: 190.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene, 2-(chloromethyl)-6-methyl-

Naphthalene, 2-(Chloromethyl)-6-Methyl-: A Comprehensive Overview

CAS No. 61187-17-5 refers to the chemical compound known asNaphthalene, 2-(chloromethyl)-6-methyl-, a derivative of naphthalene with specific substituents at designated positions. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly inbiopharmaceutical research.

Naphthalene is a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. The substitution pattern inNaphthalene, 2-(chloromethyl)-6-methyl- introduces functional groups at specific positions on the naphthalene ring system, which can influence its reactivity, solubility, and biological activity. Thechloromethyl group at position 2 and themethyl group at position 6 introduce distinct electronic effects and steric hindrance, making this compound particularly interesting fordrug discovery andscaffold design.

Recent studies have focused on thebioavailability andmetabolic stability of naphthalene derivatives, with particular emphasis on how substituents like chloromethyl and methyl groups can modulate these properties. For instance, thechloromethyl group introduces a degree of polarity and reactivity that can be exploited inmolecular targeting, while themethyl group contributes to hydrophobicity, potentially enhancinglipophilic interactions.

In terms ofscaffold design, naphthalene derivatives have been explored as templates foranticancer agents,anti-inflammatory drugs, andbioisosteres. The presence of the chloromethyl group at position 2 enables selectivereceptor binding orenzyme inhibition, while the methyl group at position 6 can influencemolecular flexibility anddimerization tendencies.

The synthesis ofNaphthalene, 2-(chloromethyl)-6-methyl- typically involves multi-step organic reactions. A common approach is theFriedel-Crafts alkylation, where a chloromethylating agent is introduced to the naphthalene ring at position 2, followed by methyl group introduction at position 6 through anotherelectrophilic substitution. Recent advancements incatalytic methods andmild reaction conditions have improved the efficiency and selectivity of this synthesis.

Beyond its structural properties, thebiological activity ofNaphthalene, 2-(chloromethyl)-6-methyl- has been extensively studied. Research indicates that this compound exhibitsmoderate anti-inflammatory activity, likely due to its ability to inhibitcyclooxygenase enzymes. Additionally, preliminary studies suggest potentialantimicrobial properties, making it a candidate fornew antibiotic development.

In the realm ofpharmacokinetics, the compound'sabsorption,distribution,m metabolism,excretion, andtoxicity have been investigated. Itslipophilic nature facilitates absorption, while the chloromethyl group may influencemetabolic stability. These findings are crucial fordosage formulation andsafety assessment.

Moreover, the compound'sphototoxicity has been explored. Due to its aromatic structure, it can absorb UV light, leading to potentialphotochemical reactions. Understanding these properties is essential forrisk assessment andsafety monitoring.

Looking ahead, ongoing research is focusing on optimizing thebioavailability of naphthalene derivatives. Strategies includemolecular modification,prodrug design, andnanoformulation. These approaches aim to enhance the compound'sefficacy while minimizingside effects.

In conclusion, CAS No. 61187-17-5,Naphthalene, 2-(chloromethyl)-6-methyl-, represents a promising compound with diverse applications inbiopharmaceutical research. Its unique combination of structural features and biological properties positions it as a valuable tool forscaffold design anddrug development.

Naphthalene, 2-(chloromethyl)-6-methyl- (CAS No. 61187-17-5) is a polycyclic aromatic hydrocarbon derivative with unique structural properties that make it an interesting candidate in biopharmaceutical research. ### Key Features: - Structure: Consists of two fused benzene rings with a chloromethyl group at position 2 and a methyl group at position 6. - Reactivity: The chloromethyl group introduces polarity and reactivity, while the methyl group contributes hydrophobicity. - Applications: - Drug Discovery: Used as a scaffold for anticancer, anti-inflammatory agents, and bioisosteres. - Molecular Targeting: Enables selective receptor binding or enzyme inhibition due to the chloromethyl group. - Antimicrobial Potential: Exhibits moderate antimicrobial properties, making it a candidate for new antibiotic development. ### Synthesis: - Typically synthesized via multi-step organic reactions, such as Friedel-Crafts alkylation, with recent advancements improving efficiency and selectivity. ### Biological Activity: - Anti-inflammatory: Modest activity through cyclooxygenase enzyme inhibition. - Pharmacokinetics: Lipophilic nature aids absorption; chloromethyl group influences metabolic stability. - Phototoxicity: Potential photochemical reactions due to UV light absorption, necessitating risk assessment. ### Future Research: - Focus on optimizing bioavailability through molecular modification, prodrug design, and nanoformulation to enhance efficacy and minimize side effects. In summary, Naphthalene, 2-(chloromethyl)-6-methyl- (CAS No. 61187-17-5) is a valuable tool in biopharmaceutical research with promising applications in drug development and scaffold design.